3-{2-(4-chlorophenyl)-3-[(4-chlorophenyl)carbonyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl}propanoic acid

• Molecular Formula: C20H15Cl2NO5
• Molecular Weight: 420.2 g/mol
• IUPAC Name: 3-[(3Z)-2-(4-chlorophenyl)-3-[(4-chlorophenyl)-hydroxymethylidene]-4,5-dioxopyrrolidin-1-yl]propanoic acid
• InChI: InChI=1S/C20H15Cl2NO5/c21-13-5-1-11(2-6-13)17-16(18(26)12-3-7-14(22)8-4-12)19(27)20(28)23(17)10-9-15(24)25/h1-8,17,26H,9-10H2,(H,24,25)/b18-16-
• InChI Key: BFGKWLVQLUXXIO-VLGSPTGOSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2/C(=C(\C3=CC=C(C=C3)Cl)/O)/C(=O)C(=O)N2CCC(=O)O)Cl
• SMILES: C1=CC(=CC=C1C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCC(=O)O)Cl

Description

3-{2-(4-chlorophenyl)-3-[(4-chlorophenyl)carbonyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl}propanoic acid is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as CPP-115 and has been found to have a range of effects on the biochemical and physiological processes of the body.

Mechanism of Action

The mechanism of action of CPP-115 involves the inhibition of GABA transaminase, which leads to an increase in the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that is involved in the regulation of neuronal excitability. The increased levels of GABA in the brain have been found to have a range of effects on the body, including anxiolytic, anticonvulsant, and sedative effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPP-115 are primarily related to its inhibition of GABA transaminase and the subsequent increase in the levels of GABA in the brain. This increase in GABA levels has been found to have a range of effects on the body, including anxiolytic, anticonvulsant, and sedative effects. Additionally, CPP-115 has been found to have effects on the levels of other neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPP-115 in lab experiments is its potent inhibition of GABA transaminase, which allows for the study of the effects of increased GABA levels on the body. However, one limitation of using CPP-115 is its potential for off-target effects on other enzymes and neurotransmitters. Additionally, the use of CPP-115 in lab experiments requires careful dosing and monitoring to avoid potential toxicity.

Future Directions

There are several future directions for the study of CPP-115 and its potential applications in scientific research. One area of interest is the development of more selective inhibitors of GABA transaminase, which would allow for more targeted effects on the levels of GABA in the brain. Additionally, the potential for CPP-115 to be used in the treatment of neurological disorders, such as epilepsy and anxiety disorders, is an area of ongoing research. Finally, the study of the effects of CPP-115 on other neurotransmitters, such as dopamine and serotonin, is an area of interest for future research.

Synthesis Methods

The synthesis of 3-{2-(4-chlorophenyl)-3-[(4-chlorophenyl)carbonyl]-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl}propanoic acid involves several steps. The starting material is 4-chlorobenzaldehyde, which is reacted with ethyl acetoacetate to form the corresponding enamine. This enamine is then reacted with 4-chlorophenyl isocyanate to form the desired product.

Scientific Research Applications

CPP-115 has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for the breakdown of GABA in the brain. This inhibition leads to an increase in the levels of GABA in the brain, which has been found to have a range of effects on the body.